Cas no 2228808-61-3 ([2-Chloro-6-(propan-2-ylsulfanyl)phenyl]methanesulfonamide)

• Product Name: [2-Chloro-6-(propan-2-ylsulfanyl)phenyl]methanesulfonamide
• CAS No: 2228808-61-3
• MF: C₁₀H₁₄ClNO₂S₂
• MW: 279.806659221649
• CID: 6290772
• PubChem ID: 165758602
• Update Time: 2025-10-21

[2-Chloro-6-(propan-2-ylsulfanyl)phenyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-2003553
• 2228808-61-3
• [2-chloro-6-(propan-2-ylsulfanyl)phenyl]methanesulfonamide
• [2-Chloro-6-(propan-2-ylsulfanyl)phenyl]methanesulfonamide

• Inchi： 1S/C10H14ClNO2S2/c1-7(2)15-10-5-3-4-9(11)8(10)6-16(12,13)14/h3-5,7H,6H2,1-2H3,(H2,12,13,14)
• InChI Key： LQORQEBVDXTLGI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CS(N)(=O)=O)SC(C)C

Computed Properties

• Exact Mass: 279.0154487g/mol
• Monoisotopic Mass: 279.0154487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.8Ų

Additional information on [2-Chloro-6-(propan-2-ylsulfanyl)phenyl]methanesulfonamide

Comprehensive Overview of [2-Chloro-6-(propan-2-ylsulfanyl)phenyl]methanesulfonamide (CAS No. 2228808-61-3)

[2-Chloro-6-(propan-2-ylsulfanyl)phenyl]methanesulfonamide (CAS No. 2228808-61-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique sulfonamide and sulfanyl functional groups, exhibits potential applications in drug discovery and material science. Its molecular structure, featuring a chlorophenyl core and a propan-2-ylsulfanyl substituent, makes it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in [2-Chloro-6-(propan-2-ylsulfanyl)phenyl]methanesulfonamide is driven by its relevance to modern medicinal chemistry and crop protection strategies. Researchers are exploring its role in designing enzyme inhibitors and receptor modulators, particularly in the context of inflammatory diseases and metabolic disorders. Its sulfonamide moiety is a key feature shared with many FDA-approved drugs, underscoring its therapeutic potential.

In the agrochemical sector, CAS No. 2228808-61-3 is being investigated for its utility in developing novel pesticides and herbicides. The compound's chlorophenyl and sulfanyl groups contribute to its ability to interact with biological targets in pests, offering a promising avenue for sustainable agriculture. This aligns with the global push for eco-friendly and high-efficiency crop protection solutions.

From a synthetic chemistry perspective, [2-Chloro-6-(propan-2-ylsulfanyl)phenyl]methanesulfonamide serves as a valuable building block for heterocyclic compounds. Its reactivity allows for modifications at multiple sites, enabling the creation of diverse small-molecule libraries for high-throughput screening. This adaptability is crucial for drug discovery pipelines aiming to address unmet medical needs.

The compound's physicochemical properties, such as solubility and stability, are also under scrutiny. Understanding these parameters is essential for optimizing its performance in formulation development and delivery systems. Recent studies have focused on improving its bioavailability through nanotechnology-based approaches, a hot topic in pharmaceutical sciences.

Environmental and toxicological assessments of CAS No. 2228808-61-3 are ongoing, reflecting the industry's commitment to green chemistry principles. Researchers are evaluating its biodegradability and ecotoxicity to ensure compliance with stringent regulatory standards. This aligns with the increasing demand for sustainable and safe chemical solutions.

In summary, [2-Chloro-6-(propan-2-ylsulfanyl)phenyl]methanesulfonamide represents a multifaceted compound with broad applications in life sciences and material engineering. Its structural features and functional groups make it a subject of intense research, particularly in areas like precision medicine and smart agrochemicals. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.